2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide

• IUPAC Name: 2-(2-bromo-4-methylphenoxy)-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H18BrNO3/c1-10-4-5-13(12(15)7-10)19-9-14(17)16-8-11-3-2-6-18-11/h4-5,7,11H,2-3,6,8-9H2,1H3,(H,16,17)
• InChI Key: FJXUZGCQCARNKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NCC2CCCO2)Br
• Molecular Formula: C14H18BrNO3
• Molecular Weight: 328.20 g/mol

Description

2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide, also known as BMA-12, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BMA-12 belongs to the class of compounds known as peroxisome proliferator-activated receptor (PPAR) agonists, which have been shown to have anti-inflammatory, anti-cancer, and metabolic effects.

Mechanism of Action

2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide exerts its effects through activation of PPARs, specifically PPARα and PPARγ. Activation of PPARα has been shown to have anti-inflammatory and anti-cancer effects, while activation of PPARγ has been shown to improve insulin sensitivity and glucose metabolism.
Biochemical and Physiological Effects:
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of cell death, reduction of inflammation, and improvement of insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide in lab experiments is its specificity for PPARα and PPARγ, which allows for targeted effects on specific pathways. One limitation is the potential for off-target effects, which may complicate data interpretation.

Future Directions

Future research on 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide could focus on its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies could investigate the mechanisms underlying the effects of 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide, as well as the potential for combination therapies with other drugs. Finally, the development of more efficient synthesis methods for 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide could facilitate its use in future research.

Scientific Research Applications

2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to inhibit tumor growth and induce cell death in several types of cancer cells, including breast, prostate, and lung cancer cells. In diabetes, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to improve insulin sensitivity and glucose metabolism in animal models. In inflammation, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to reduce inflammation in animal models of arthritis and colitis.